Cas no 2126144-39-4 (Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans-)
Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,4-difluorophenyl)cyclobutan-1-amine
- CIS-3-(2,4-DIFLUOROPHENYL)CYCLOBUTAN-1-AMINE
- AT31445
- (1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine
- Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans-
-
- Inchi: 1S/C10H11F2N/c11-7-1-2-9(10(12)5-7)6-3-8(13)4-6/h1-2,5-6,8H,3-4,13H2
- InChI Key: ALHYEFOMKYCSKU-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1CC(C1)N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 180
- XLogP3: 1.8
- Topological Polar Surface Area: 26
Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-399409-0.05g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine |
2126144-39-4 | 0.05g |
$624.0 | 2023-03-02 | ||
| Enamine | EN300-399409-0.1g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine |
2126144-39-4 | 0.1g |
$653.0 | 2023-03-02 | ||
| Enamine | EN300-399409-0.25g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine |
2126144-39-4 | 0.25g |
$683.0 | 2023-03-02 | ||
| Enamine | EN300-399409-0.5g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine |
2126144-39-4 | 0.5g |
$713.0 | 2023-03-02 | ||
| Enamine | EN300-399409-1.0g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine |
2126144-39-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-399409-2.5g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine |
2126144-39-4 | 2.5g |
$1454.0 | 2023-03-02 | ||
| Enamine | EN300-399409-5.0g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine |
2126144-39-4 | 5.0g |
$2152.0 | 2023-03-02 | ||
| Enamine | EN300-399409-10.0g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine |
2126144-39-4 | 10.0g |
$3191.0 | 2023-03-02 |
Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans-
Introduction to Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- (CAS No. 2126144-39-4)
Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- (CAS No. 2126144-39-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclobutane ring structure and the presence of a 2,4-difluorophenyl group, which imparts specific pharmacological properties. The trans configuration of the compound further influences its biological activity and potential therapeutic applications.
The chemical structure of Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- is defined by its cyclobutane core and the substituted difluorophenyl group. The cyclobutane ring is a four-membered ring that is known for its high strain energy and unique reactivity. The 2,4-difluorophenyl substituent introduces additional electronic and steric effects, which can significantly impact the compound's interactions with biological targets.
Recent studies have explored the potential of Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- in various therapeutic areas. One notable area of research is its use as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The ability of Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- to selectively interact with specific GPCRs makes it a promising candidate for the development of novel drugs targeting conditions such as neurological disorders and metabolic diseases.
In addition to its potential as a GPCR modulator, Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have shown that Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that the compound may have therapeutic applications in managing inflammatory conditions.
The pharmacokinetic properties of Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- have also been studied to assess its suitability for drug development. Research has demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug candidates. Furthermore, preliminary toxicology studies have indicated that Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- has a favorable safety profile at therapeutic doses.
The synthetic route to produce Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the cyclobutane ring and the introduction of the difluorophenyl group. Advanced synthetic techniques such as transition metal-catalyzed reactions and stereoselective transformations have been employed to achieve the desired configuration and purity levels.
In conclusion, Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans- (CAS No. 2126144-39-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and potential clinical uses.
2126144-39-4 (Cyclobutanamine, 3-(2,4-difluorophenyl)-, trans-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)